Cas no 1105209-01-5 (2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide
• CAS No: 1105209-01-5
• MF: C₂₁H₂₁NO₃
• MW: 335.396345853806
• CID: 6261639
• PubChem ID: 30865802
• Update Time: 2025-06-11

2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide
• F5526-0097
• AKOS024511950
• 1105209-01-5
• 2-ethoxy-N-(2-phenoxyethyl)-1-naphthamide
• VU0646016-1

• Inchi： 1S/C21H21NO3/c1-2-24-19-13-12-16-8-6-7-11-18(16)20(19)21(23)22-14-15-25-17-9-4-3-5-10-17/h3-13H,2,14-15H2,1H3,(H,22,23)
• InChI Key： DCDRUDOVXWAXJZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C=CC=CC=2C=1C(NCCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 335.15214353g/mol
• Monoisotopic Mass: 335.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide

Professional Introduction to Compound with CAS No. 1105209-01-5 and Product Name: 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide

Compound with the CAS number 1105209-01-5, specifically identified as 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The naphthalene core, combined with ethoxy and phenoxyethyl substituents, contributes to its distinct pharmacophoric features, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide encompasses a naphthalene ring substituted at the 1-position with an ethoxy group, while the 2-position is linked to a phenoxyethyl moiety. This specific arrangement of functional groups enhances the compound's solubility and bioavailability, critical factors in pharmaceutical formulations. The presence of both ethoxy and phenoxyethyl groups suggests potential interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological pathways.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. The 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide structure offers a unique combination of lipophilicity and polarizability, which can be leveraged to develop novel therapeutic agents. Studies have indicated that compounds with similar naphthalene-based scaffolds exhibit promising activity against a range of diseases, including cancer, inflammation, and neurological disorders.

In particular, the phenoxyethyl group in 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide has been associated with enhanced binding affinity to biological targets. This group is known to improve metabolic stability and reduce unwanted side effects, making it an attractive moiety in drug design. The ethoxy group further contributes to the compound's overall pharmacokinetic profile by influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

The synthesis of 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications to the core structure, enabling the exploration of analogues with improved pharmacological properties.

Current research initiatives are focusing on evaluating the biological activity of 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide through in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathogenesis. For instance, its ability to modulate the activity of cytoprotective enzymes may have implications in cancer therapy by selectively targeting malignant cells while sparing healthy tissues.

The pharmaceutical industry is increasingly recognizing the value of structurally diverse compounds like 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide in developing next-generation therapeutics. Its unique combination of functional groups makes it a versatile scaffold for further derivatization, allowing researchers to fine-tune its pharmacological profile according to specific therapeutic needs. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of such compounds from laboratory research to clinical applications.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design targeted interventions. The 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide structure exemplifies how innovative molecular design can lead to breakthroughs in drug development. By leveraging cutting-edge synthetic techniques and computational methods, scientists can predictably modify and optimize these compounds for maximum therapeutic efficacy.

The future prospects for 2-ethoxy-N-(2-phenoxyethyl)naphthalene-1-carboxamide are promising, with ongoing studies exploring its potential in various therapeutic areas. Its unique structural features position it as a valuable asset in the quest for novel treatments for unmet medical needs. As research progresses, we can anticipate further insights into its mechanism of action and clinical potential, solidifying its role as a key compound in modern medicinal chemistry.